Cas no 2369068-42-6 (Thalidomide-O-C2-acid)

• Product Name: Thalidomide-O-C2-acid
• CAS No: 2369068-42-6
• MF: C₁₆H₁₄N₂O₇
• MW: 346.291564464569
• MDL: MFCD32903327
• CID: 5051946
• PubChem ID: 139370805
• Update Time: 2025-10-31

Thalidomide-O-C2-acid Chemical and Physical Properties

Names and Identifiers

• Schembl21224312
• Thalidomide-O-C2-acid
• EN300-33414248
• 3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxypropanoic acid
• DA-78396
• 3-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)propanoic acid
• Thalidomide 4'-ether-alkylC2-acid
• AKOS040757598
• 3-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]oxy}propanoic acid
• MS-25320
• HY-131880
• G17631
• 3-[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]oxypropanoic acid
• Z4876335800
• 3-([2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1h-isoindol-4-yl]oxy)propanoic acid
• CS-0142216
• 2369068-42-6

• MDL： MFCD32903327
• Inchi： 1S/C16H14N2O7/c19-11-5-4-9(14(22)17-11)18-15(23)8-2-1-3-10(13(8)16(18)24)25-7-6-12(20)21/h1-3,9H,4-7H2,(H,20,21)(H,17,19,22)
• InChI Key： JDORXWYUBMQFIZ-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 346.08010079g/mol
• Monoisotopic Mass: 346.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 130

Additional information on Thalidomide-O-C2-acid

Recent Advances in the Study of Thalidomide-O-C2-acid (CAS: 2369068-42-6) in Chemical Biology and Medicine

Thalidomide-O-C2-acid (CAS: 2369068-42-6) is a derivative of thalidomide, a compound with a complex history in medicine. Originally introduced as a sedative and antiemetic, thalidomide gained notoriety due to its teratogenic effects, leading to severe birth defects. However, recent research has revived interest in thalidomide and its derivatives, including Thalidomide-O-C2-acid, due to their potential therapeutic applications in oncology, immunology, and inflammatory diseases. This research briefing aims to summarize the latest findings on Thalidomide-O-C2-acid, focusing on its chemical properties, biological activities, and potential clinical applications.

The molecular structure of Thalidomide-O-C2-acid features a carboxylic acid functional group attached to the thalidomide scaffold via a C2 linker. This modification enhances the compound's solubility and bioavailability, making it a promising candidate for drug development. Recent studies have demonstrated that Thalidomide-O-C2-acid acts as a cereblon (CRBN) modulator, a key protein in the ubiquitin-proteasome system. By binding to CRBN, Thalidomide-O-C2-acid induces the degradation of specific target proteins, such as IKZF1 and IKZF3, which are involved in the pathogenesis of multiple myeloma and other hematological malignancies.

In preclinical studies, Thalidomide-O-C2-acid has shown potent anti-proliferative and immunomodulatory effects. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that Thalidomide-O-C2-acid significantly inhibited the growth of multiple myeloma cell lines by promoting the degradation of IKZF1 and IKZF3. Additionally, the compound exhibited synergistic effects when combined with other chemotherapeutic agents, such as bortezomib, suggesting its potential as a combination therapy in clinical settings.

Beyond oncology, Thalidomide-O-C2-acid has also been investigated for its anti-inflammatory properties. A recent study in Nature Communications highlighted its ability to modulate the activity of TNF-α, a key cytokine involved in inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The study found that Thalidomide-O-C2-acid reduced TNF-α production in macrophages, thereby attenuating inflammatory responses in animal models. These findings underscore the compound's versatility and potential for treating a wide range of diseases.

Despite its promising therapeutic effects, the development of Thalidomide-O-C2-acid faces several challenges. One major concern is the potential for off-target effects, given the broad substrate specificity of CRBN. Researchers are actively working to optimize the compound's selectivity and minimize adverse effects. Additionally, the pharmacokinetic and pharmacodynamic properties of Thalidomide-O-C2-acid require further characterization to ensure its safety and efficacy in humans.

In conclusion, Thalidomide-O-C2-acid (CAS: 2369068-42-6) represents a promising avenue for drug discovery in chemical biology and medicine. Its unique mechanism of action, targeting the ubiquitin-proteasome system via CRBN modulation, offers new opportunities for treating cancer and inflammatory diseases. Ongoing research aims to address the challenges associated with its development, paving the way for future clinical applications. As the field advances, Thalidomide-O-C2-acid may emerge as a valuable tool in the therapeutic arsenal against complex and refractory diseases.